Cas no 149704-10-9 (tert-butyl N-(2-iodothiophen-3-yl)carbamate)

• Product Name: tert-butyl N-(2-iodothiophen-3-yl)carbamate
• CAS No: 149704-10-9
• MF: C₉H₁₂INO₂S
• MW: 325.166553497314
• MDL: MFCD09056766
• CID: 1322358
• PubChem ID: 11034707
• Update Time: 2025-05-25

tert-butyl N-(2-iodothiophen-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-iodo-3-thienyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-iodothiophen-3-yl)carbamate
• TERT-BUTYL 2-IODOTHIOPHEN-3-YLCARBAMATE
• 149704-10-9
• 2-Iodo-3-(tert-butoxycarbonylamino)thiophene
• tert-butyl (2-iodo-3-thienyl)carbamate
• SCHEMBL395773
• DTXSID30452790
• DB-213901
• (2-iodo-thiophen-3-yl)-carbamic acid tert-butyl ester
• N-(2-iodo-3-thienyl)carbamic acid 1,1-dimethylethyl ester
• (tert-butoxy)-n-(2-iodo(3-thiophenyl))carboxamide
• MB06941
• (tert-butoxy)-n-(2-iodo(3-thienyl))carboxamide
• tert-butyl-(2-iodo-3-thienyl)carbamate
• (tert-butoxy)-n-(2-iodo(3-thienyl ))carboxamide
• tert-Butyl (2-iodothiophen-3-yl)carbamate
• ZBMZUJNUBUFYFB-UHFFFAOYSA-N
• EN300-8662787

• MDL： MFCD09056766
• Inchi： 1S/C9H12INO2S/c1-9(2,3)13-8(12)11-6-4-5-14-7(6)10/h4-5H,1-3H3,(H,11,12)
• InChI Key： ZBMZUJNUBUFYFB-UHFFFAOYSA-N
• SMILES： IC1=C(C=CS1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.96296
• Monoisotopic Mass: 324.96335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 38.33

Additional information on tert-butyl N-(2-iodothiophen-3-yl)carbamate

Recent Advances in the Application of tert-Butyl N-(2-Iodothiophen-3-yl)carbamate (CAS: 149704-10-9) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(2-iodothiophen-3-yl)carbamate (CAS: 149704-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carbamate derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. Its unique structural features, including the iodothiophene moiety and the tert-butyl carbamate group, make it a valuable building block for medicinal chemistry applications.

Recent studies have demonstrated the utility of tert-butyl N-(2-iodothiophen-3-yl)carbamate in palladium-catalyzed cross-coupling reactions, which are pivotal for constructing complex molecular architectures. Researchers have successfully employed this compound in Suzuki-Miyaura and Sonogashira couplings to generate diverse libraries of thiophene-based compounds with potential pharmacological activities. The iodine atom at the 2-position of the thiophene ring serves as an excellent leaving group, facilitating efficient cross-coupling under mild reaction conditions.

In drug discovery programs, this intermediate has shown particular promise in the development of kinase inhibitors and GPCR modulators. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a key precursor in the synthesis of novel JAK2 inhibitors, demonstrating improved selectivity profiles compared to existing therapeutics. The tert-butyl carbamate group provides both steric bulk and hydrogen-bonding capacity, which can be strategically exploited to optimize drug-target interactions.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and sustainability of processes involving tert-butyl N-(2-iodothiophen-3-yl)carbamate. Green chemistry approaches utilizing continuous flow reactors and alternative catalytic systems have been developed to enhance the atom economy of transformations involving this intermediate. These methodological improvements are particularly relevant given the growing emphasis on sustainable pharmaceutical manufacturing practices.

The compound's application extends beyond small molecule therapeutics into chemical biology tools. Researchers have recently incorporated 149704-10-9 into the design of activity-based probes for studying thiophene-metabolizing enzymes. These probes have enabled real-time monitoring of enzymatic activity in complex biological systems, providing new insights into metabolic pathways relevant to drug metabolism and toxicity.

Looking forward, the unique properties of tert-butyl N-(2-iodothiophen-3-yl)carbamate position it as a valuable scaffold for emerging therapeutic areas, including targeted protein degradation and covalent inhibitor design. Its compatibility with various bioorthogonal chemistry approaches makes it particularly suitable for developing next-generation chemical probes and therapeutics. As research continues to uncover new applications for this versatile intermediate, its role in advancing both fundamental science and applied pharmaceutical research is expected to grow significantly in the coming years.